molecular formula C5H3ClN4 B1319473 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine CAS No. 74803-32-0

8-Chloro[1,2,4]triazolo[1,5-a]pyrazine

Cat. No. B1319473
CAS RN: 74803-32-0
M. Wt: 154.56 g/mol
InChI Key: VZMFNXVRYOJRMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

8-Chloro[1,2,4]triazolo[1,5-a]pyrazine can be synthesized from 2,3-dichloropyrazine, N2H4•H2O (80%), and 2,2,2-trifluoroacetic anhydride through four steps, including substitution, acylation, cyclization, and chlorination reactions .


Molecular Structure Analysis

The compound’s linear formula is C5H3ClN4. You can find its 2D structure on PubChem .

Scientific Research Applications

Anticancer Activity

The core structure of 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine has been utilized in the design of anticancer agents. Derivatives of this compound have shown promising antiproliferative activities against various human cancer cell lines, including gastric cancer cells MGC-803, colorectal cancer cells HCT-116, and breast cancer cells MCF-7 . These derivatives can inhibit the growth and colony formation of cancer cells, potentially through the suppression of the ERK signaling pathway .

Antibacterial Properties

Compounds featuring the 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine scaffold have been synthesized and evaluated for their antibacterial activities. These substances have been tested against common bacterial strains such as Staphylococcus aureus and Escherichia coli, with some derivatives showing minimum inhibitory concentrations (MICs) that indicate potential as antibacterial agents .

Antifungal and Antiparasitic Applications

The triazolopyrimidine structure is known for its biological activities in various domains, including antifungal and antiparasitic applications. The presence of the 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine moiety in compounds could contribute to these properties, offering potential use in the treatment of fungal and parasitic infections .

Antiviral Effects

Research into [1,2,4]triazolo[1,5-a]pyrimidines and analogs has indicated that they may possess antiviral properties. While specific studies on 8-Chloro derivatives are limited, the structural similarities suggest that they could also be explored for antiviral applications .

Cardiovascular and Anti-inflammatory Uses

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold, including its 8-Chloro variant, has been associated with cardiovascular vasodilators and anti-inflammatory agents. These compounds could play a role in the development of new therapies for conditions such as coronary heart disease and inflammation-related disorders .

Metabolic Disorder Treatments

Some derivatives of [1,2,4]triazolo[1,5-a]pyrimidines have been recognized as potential therapeutic targets for metabolic disorders, including dyslipidemia, coronary heart disease, and diabetes. The 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine derivatives could be investigated for their efficacy in these areas .

Safety And Hazards

  • MSDS : You can find the Material Safety Data Sheet (MSDS) here.

properties

IUPAC Name

8-chloro-[1,2,4]triazolo[1,5-a]pyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3ClN4/c6-4-5-8-3-9-10(5)2-1-7-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZMFNXVRYOJRMK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C(=NC=N2)C(=N1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3ClN4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50593356
Record name 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50593356
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

154.56 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-Chloro[1,2,4]triazolo[1,5-a]pyrazine

CAS RN

74803-32-0
Record name 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50593356
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Reactant of Route 2
Reactant of Route 2
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Reactant of Route 3
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Reactant of Route 4
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Reactant of Route 5
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine
Reactant of Route 6
8-Chloro[1,2,4]triazolo[1,5-a]pyrazine

Citations

For This Compound
1
Citations
NL Yan, D Santos-Martins, R Nair, A Chu… - Journal of medicinal …, 2021 - ACS Publications
In immunoglobulin light-chain (LC) amyloidosis, transient unfolding or unfolding and proteolysis enable aggregation of LC proteins, causing potentially fatal organ damage. A drug that …
Number of citations: 17 pubs.acs.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.